Cas no 1217718-47-2 (Boc-L-2-amino-3-guanidinopropionic acid)

• Product Name: Boc-L-2-amino-3-guanidinopropionic acid
• CAS No: 1217718-47-2
• MF: C₉H₁₈N₄O₄
• MW: 246.263621807098
• CID: 4686824
• Update Time: 2025-11-07

Boc-L-2-amino-3-guanidinopropionic acid Chemical and Physical Properties

Names and Identifiers

• Boc-L-2-amino-3-guanidinopropionic acid
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-carbamimidamidopropanoic acid

• Inchi： 1S/C9H18N4O4/c1-9(2,3)17-8(16)13-5(6(14)15)4-12-7(10)11/h5H,4H2,1-3H3,(H,13,16)(H,14,15)(H4,10,11,12)/t5-/m0/s1
• InChI Key： XRIRURZCBWQXQP-YFKPBYRVSA-N
• SMILES： O(C(N[C@H](C(=O)O)C/N=C(\N)/N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 317
• Topological Polar Surface Area: 140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-L-2-amino-3-guanidinopropionic acid

Recent Advances in Boc-L-2-amino-3-guanidinopropionic Acid (CAS: 1217718-47-2) Research: A Comprehensive Review

Boc-L-2-amino-3-guanidinopropionic acid (CAS: 1217718-47-2) is a chemically modified amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its Boc (tert-butoxycarbonyl) protecting group and guanidinium side chain, serves as a versatile building block in peptide synthesis and drug design. Recent studies have explored its potential applications in modulating protein-protein interactions, enzyme inhibition, and as a precursor for novel therapeutics targeting various diseases, including cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Boc-L-2-amino-3-guanidinopropionic acid in enhancing the stability and bioavailability of peptide-based inhibitors targeting the SARS-CoV-2 main protease. The researchers utilized molecular docking and kinetic assays to show that incorporation of this modified amino acid into peptide sequences improved binding affinity by approximately 40% compared to unmodified counterparts. This finding underscores the compound's potential in antiviral drug development.

In the field of oncology, recent preclinical investigations have highlighted the role of 1217718-47-2 derivatives in disrupting key signaling pathways. A Nature Communications paper (2024) reported that Boc-protected guanidinopropionic acid analogs effectively inhibited PD-1/PD-L1 interactions when incorporated into cyclic peptide scaffolds. The study employed surface plasmon resonance (SPR) and cellular assays to validate these findings, suggesting new avenues for immune checkpoint modulation.

The synthetic accessibility of Boc-L-2-amino-3-guanidinopropionic acid has also been improved through recent methodological advancements. A 2024 Organic Letters publication detailed a novel solid-phase synthesis approach that increased yield by 35% while reducing purification steps. This technical innovation addresses previous challenges in large-scale production, making the compound more accessible for both research and potential clinical applications.

Emerging applications in neurodegenerative disease research have also been reported. Studies presented at the 2024 American Chemical Society National Meeting demonstrated that derivatives of 1217718-47-2 could cross the blood-brain barrier and modulate tau protein aggregation, suggesting potential utility in Alzheimer's disease therapeutics. These findings were supported by both in vitro aggregation assays and in vivo imaging studies in transgenic mouse models.

Quality control and analytical methods for Boc-L-2-amino-3-guanidinopropionic acid have seen significant improvements. Recent work published in Analytical Chemistry (2024) introduced a robust HPLC-MS method capable of detecting impurities at levels below 0.1%, addressing previous concerns about batch-to-batch variability. This advancement is particularly important as the compound moves toward potential Good Manufacturing Practice (GMP) production for clinical trials.

In conclusion, recent research on Boc-L-2-amino-3-guanidinopropionic acid (CAS: 1217718-47-2) demonstrates its growing importance across multiple therapeutic areas. From its role in peptide drug development to its potential in treating complex diseases, this compound continues to offer valuable opportunities for medicinal chemistry innovation. Future research directions likely include further optimization of its pharmacokinetic properties and expansion of its applications in targeted drug delivery systems.